Cas no 18960-16-2 (3-Pyridinecarboxamide, N-(1-methylethyl)-)

• Product Name: 3-Pyridinecarboxamide, N-(1-methylethyl)-
• CAS No: 18960-16-2
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1383002
• PubChem ID: 506607
• Update Time: 2025-04-20

3-Pyridinecarboxamide, N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(1-methylethyl)-
• DTXSID70879523
• AKOS003001513
• 18960-16-2
• N-Isopropylnicotinamide
• Oprea1_741128
• SCHEMBL1106964
• N-isopropylpyridine-3-carboxamide

• Inchi： 1S/C9H12N2O/c1-7(2)11-9(12)8-4-3-5-10-6-8/h3-7H,1-2H3,(H,11,12)
• InChI Key： ULLMVAPKQOJUCZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)NC(C)C

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99